rac-(3aR,7aS)-2-benzyl-octahydro-1H-isoindol-5-amine
Overview
Description
Rac-(3aR,7aS)-2-benzyl-octahydro-1H-isoindol-5-amine, more commonly known as R-7-BZOI, is a novel synthetic compound developed for use in scientific research. The compound is a derivative of isoindoline, a type of nitrogen-containing heterocyclic compound, and possesses a variety of potential applications in the laboratory.
Scientific Research Applications
R-7-BZOI has a variety of potential applications in scientific research. It has been used as a tool to study the effects of certain drugs on the brain, as well as to study the effects of certain hormones on the body. Additionally, R-7-BZOI has been used to study the effects of certain environmental toxins on the body, as well as to study the effects of certain drugs on the immune system.
Mechanism of Action
R-7-BZOI is believed to act as an agonist at certain receptors in the body, including the 5-HT2A receptor and the 5-HT2B receptor. By binding to these receptors, R-7-BZOI is thought to produce a variety of effects, including changes in behavior, cognition, and emotion. Additionally, R-7-BZOI is believed to act as an antagonist at certain receptors, including the 5-HT1A receptor and the 5-HT1B receptor. By blocking these receptors, R-7-BZOI is thought to produce a variety of effects, including changes in behavior, cognition, and emotion.
Biochemical and Physiological Effects
R-7-BZOI has been shown to produce a variety of biochemical and physiological effects. In animal studies, the compound has been shown to increase levels of the neurotransmitter serotonin in the brain, as well as to alter levels of other neurotransmitters, such as dopamine and norepinephrine. Additionally, R-7-BZOI has been shown to alter levels of hormones, such as cortisol and testosterone, as well as to alter levels of certain enzymes, such as monoamine oxidase.
Advantages and Limitations for Lab Experiments
R-7-BZOI has several advantages as a tool for laboratory experiments. The compound is relatively stable and can be stored for long periods of time without significant degradation. Additionally, the compound is relatively easy to synthesize and can be produced in large quantities. However, there are also some limitations to using R-7-BZOI in laboratory experiments. The compound is not easily soluble in water, which can limit its use in certain experiments. Additionally, the compound can have unintended side effects, such as changes in behavior, cognition, and emotion, which can complicate experiments.
Future Directions
There are several potential future directions for research into R-7-BZOI. One potential direction is to further explore the biochemical and physiological effects of the compound, such as its effects on neurotransmitters, hormones, and enzymes. Additionally, further research could be conducted into the potential therapeutic applications of R-7-BZOI, such as its use as a treatment for certain neurological and psychiatric disorders. Finally, further research could be conducted into the potential side effects of R-7-BZOI, such as changes in behavior, cognition, and emotion.
Synthesis Methods
R-7-BZOI is synthesized via a process known as a “one-pot” synthesis. This process involves combining the starting materials in a single reaction vessel and allowing the reaction to proceed without isolating any intermediate products. The reaction is initiated by adding a base, such as sodium hydroxide, to the reaction mixture, followed by the addition of an acid, such as hydrochloric acid. The reaction is then heated to a temperature of around 100°C for several hours. During this time, the starting materials are converted into the desired product, R-7-BZOI.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3aR,7aS)-2-benzyl-octahydro-1H-isoindol-5-amine involves the reduction of a ketone intermediate followed by a reductive amination reaction.", "Starting Materials": [ "Benzyl cyanide", "Cyclohexanone", "Sodium borohydride", "Ammonium chloride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Benzyl cyanide is reacted with cyclohexanone in the presence of sodium hydroxide and ethanol to form rac-(3aR,7aS)-2-benzyl-octahydro-1H-isoindol-5-one.", "Step 2: The ketone intermediate is then reduced using sodium borohydride in ethanol to form rac-(3aR,7aS)-2-benzyl-octahydro-1H-isoindol-5-ol.", "Step 3: The resulting alcohol is then reacted with ammonium chloride and hydrochloric acid in ethanol to form rac-(3aR,7aS)-2-benzyl-octahydro-1H-isoindol-5-amine through a reductive amination reaction." ] } | |
CAS RN |
1212430-77-7 |
Molecular Formula |
C15H22N2 |
Molecular Weight |
230.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
